Cas no 29848-60-0 (Acetamide, N-[4-(difluoromethyl)phenyl]-)

• Product Name: Acetamide, N-[4-(difluoromethyl)phenyl]-
• CAS No: 29848-60-0
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 1443441
• PubChem ID: 85777468
• Update Time: 2025-10-30

Acetamide, N-[4-(difluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(difluoromethyl)phenyl]-
• N-[4-(Difluoromethyl)phenyl]acetamide
• HS-6058
• GRZDJXBNQXQHMY-UHFFFAOYSA-N
• SCHEMBL15981124
• 29848-60-0

• Inchi： 1S/C9H9F2NO/c1-6(13)12-8-4-2-7(3-5-8)9(10)11/h2-5,9H,1H3,(H,12,13)
• InChI Key： GRZDJXBNQXQHMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C)=O)F

Computed Properties

• Exact Mass: 185.06527
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on Acetamide, N-[4-(difluoromethyl)phenyl]-

Comprehensive Overview of Acetamide, N-[4-(difluoromethyl)phenyl]- (CAS No. 29848-60-0)

Acetamide, N-[4-(difluoromethyl)phenyl]- (CAS No. 29848-60-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethylphenyl moiety, exhibits properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines an acetamide group with a difluoromethyl-substituted phenyl ring, offers versatility in chemical modifications, enabling researchers to explore its potential in diverse applications.

In recent years, the demand for fluorinated organic compounds like Acetamide, N-[4-(difluoromethyl)phenyl]- has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves metabolic resistance and binding affinity. This compound, in particular, has been studied for its potential role in developing new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory treatments. Researchers are also investigating its utility in crop protection chemicals, where fluorinated compounds are known to enhance efficacy.

The synthesis of Acetamide, N-[4-(difluoromethyl)phenyl]- typically involves multi-step organic reactions, including amidation and electrophilic aromatic substitution. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are critical topics in contemporary chemical research.

From an industrial perspective, Acetamide, N-[4-(difluoromethyl)phenyl]- is produced under stringent quality controls to meet the standards of pharmaceutical-grade intermediates. Its compatibility with large-scale manufacturing processes makes it a viable candidate for commercialization. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of biotech startups and established pharmaceutical firms alike.

One of the most frequently searched questions related to this compound is: "What are the applications of Acetamide, N-[4-(difluoromethyl)phenyl]- in drug discovery?" The answer lies in its ability to serve as a building block for molecules targeting enzyme inhibition and receptor modulation. Additionally, its lipophilicity and electron-withdrawing properties make it a promising candidate for optimizing drug pharmacokinetics. These attributes are particularly relevant in the context of personalized medicine, a trending topic in healthcare.

Another area of interest is the environmental impact of fluorinated compounds. While Acetamide, N-[4-(difluoromethyl)phenyl]- is not classified as hazardous, its degradation pathways and ecotoxicological profile are subjects of ongoing research. This aligns with the broader societal focus on environmental sustainability and responsible chemical use, which are frequently discussed in academic and industrial forums.

In summary, Acetamide, N-[4-(difluoromethyl)phenyl]- (CAS No. 29848-60-0) represents a compelling example of how fluorine chemistry continues to drive innovation in life sciences and material science. Its multifaceted applications, coupled with the growing demand for high-performance intermediates, underscore its importance in modern research and development. As the scientific community explores new frontiers in molecular design, compounds like this will undoubtedly play a pivotal role in shaping the future of bioactive materials.